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Get Quote

Executive Summary
Nonadecanoyl-L-carnitine chloride (C19:0-Carnitine) is a synthetic, long-chain acylcarnitine

ester utilized primarily as an internal standard (IS) in quantitative lipidomics and metabolic

profiling. Unlike physiological acylcarnitines (e.g., Palmitoyl-C16, Stearoyl-C18), the C19:0

isoform contains an odd-numbered carbon chain, rendering it virtually absent in natural

biological matrices. This unique "bio-orthogonal" property makes it an ideal tracer for

normalizing extraction efficiency and ionization variability in Liquid Chromatography-Tandem

Mass Spectrometry (LC-MS/MS) workflows without isotopic overlap interference.

Part 1: Chemical Identity & Physicochemical
Properties[1]
Nomenclature and Classification

Chemical Name: (R)-3-carboxy-N,N,N-trimethyl-2-(nonadecanoyloxy)propan-1-aminium

chloride[1]
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Common Synonyms: C19-Carnitine, L-Carnitine nonadecanoyl ester,

Nonadecanoylcarnitine.[1]

CAS Number: While specific CAS numbers for the unlabeled chloride salt are not widely

indexed in public chemical registries, the deuterated analog (d3) is frequently referenced

(e.g., CAS 1263077-19-9 for related long-chain variants). Researchers should identify this

compound by its chemical structure and exact mass.

Chemical Family: Long-chain Acylcarnitine (LCAC).

Physical Specifications
Property Specification

Molecular Formula
(Salt) /

(Cation)

Molecular Weight 478.15 g/mol (Chloride Salt)

Exact Mass (Cation) 442.3896 Da (Monoisotopic)

Appearance White to off-white crystalline solid

Solubility

Soluble in Methanol, Ethanol, DMSO.[1][2]

Sparingly soluble in water due to the

hydrophobic C19 tail.

Critical Micelle Concentration (CMC)

Estimated < 5

M (Extrapolated from C16-carnitine CMC ~15

M). Note: High concentrations may induce

micellar aggregation, affecting MS ionization.

Part 2: Biological Significance & Applications
The "Odd-Chain" Advantage
In mammalian metabolism, fatty acids are predominantly even-numbered (C16, C18) due to the

sequential addition of two-carbon acetyl-CoA units. Odd-chain fatty acids (C15, C17, C19) are

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.caymanchem.com/product/9003265/nonadecanoyl-l-carnitine-chloride
https://www.caymanchem.com/product/9003265/nonadecanoyl-l-carnitine-chloride
https://pubchem.ncbi.nlm.nih.gov/compound/Decanoylcarnitine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10830712?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


rare, typically derived from dairy or specific bacterial metabolism.

Zero Background: C19-carnitine is not endogenously produced in significant quantities in

human plasma or tissue.

Matrix Independence: It mimics the physicochemical behavior (retention time, extraction

recovery) of C18-carnitine (Stearoylcarnitine) but remains spectrally distinct.

Role in Fatty Acid Oxidation (FAO)
While used as a standard, C19-carnitine can biologically interact with Carnitine

Palmitoyltransferase 2 (CPT2). It acts as a substrate for CPT2, allowing researchers to probe

enzyme kinetics with a substrate that does not compete with endogenous pools of

Palmitoylcarnitine.

Part 3: Experimental Protocols
Standard Preparation & Handling
Storage: Lyophilized powder is stable at -20°C for >2 years. Solutions in methanol are stable

for 6 months at -80°C. Safety: Long-chain acylcarnitines are amphiphilic detergents. Avoid

inhalation; use PPE.

Protocol: Preparation of Internal Standard Working Solution (ISWS)

Stock Solution: Dissolve 1 mg C19-carnitine chloride in 1 mL 100% Methanol (Concentration:

~2 mM). Vortex for 30s.

Working Solution: Dilute Stock 1:2000 in Methanol to achieve ~1

M.

Usage: Add 10

L of ISWS to every 100

L of biological sample (plasma/tissue homogenate) before protein precipitation.

LC-MS/MS Methodology
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Platform: UHPLC coupled to Triple Quadrupole (QqQ) MS. Ionization: Electrospray Ionization

(ESI), Positive Mode.[3]

Mass Transitions (MRM): The quaternary ammonium group provides a permanent positive

charge.

Precursor Ion (Q1):m/z442.4

Product Ion (Q3):m/z85.0 (Characteristic fragment:

derived from the carnitine backbone).

Collision Energy (CE): ~25–30 eV (Optimized for the 85 fragment).

Chromatography (HILIC or C18):

Column: C18 Reverse Phase (e.g., BEH C18, 2.1 x 50 mm).

Mobile Phase A: Water + 0.1% Formic Acid.

Mobile Phase B: Acetonitrile/Isopropanol (1:1) + 0.1% Formic Acid.

Gradient: High organic start (for HILIC) or High aqueous start (for C18). C19 elutes late in

RP-C18 due to high hydrophobicity.

Part 4: Visualization & Logic
Structural Fragmentation Logic
The following diagram illustrates the chemical structure of Nonadecanoyl-L-carnitine and its

specific fragmentation pathway in Mass Spectrometry.
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Click to download full resolution via product page

Figure 1: MS/MS fragmentation pathway. The precursor ion (m/z 442.4) loses the fatty acid tail

to generate the characteristic carnitine fragment (m/z 85.0).

Analytical Workflow
This workflow defines the integration of C19-Carnitine as a self-validating Internal Standard.
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Figure 2: Analytical workflow ensuring data integrity via Internal Standard normalization.

Part 5: Synthesis & Purity Analysis
For researchers requiring custom synthesis (if commercial stock is unavailable):

Reagents: Nonadecanoic acid (C19:0), Thionyl Chloride (

), L-Carnitine Inner Salt.

Activation: Convert Nonadecanoic acid to Nonadecanoyl Chloride using

(Reflux, 2h).

Esterification: React Acid Chloride with L-Carnitine in Trifluoroacetic acid (TFA) or glacial

acetic acid at 60°C.

Purification: Recrystallization from Acetone/Ether.

Validation:

1H-NMR: Confirm trimethyl signal (~3.2 ppm) and long alkyl chain protons.

HRMS: Confirm mass 442.3896.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10830712?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

